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A Comprehensive Comparison of Proton Conductivity in Nafion™ 117, 115, and 212 Technical

Grade Membranes

For researchers, scientists, and professionals in drug development, the selection of an

appropriate proton exchange membrane (PEM) is a critical decision that can significantly

impact the performance of electrochemical devices. Nafion™, a perfluorosulfonic acid (PFSA)

polymer, is a widely used PEM material. This guide provides an objective comparison of the

proton conductivity of three common technical grade Nafion™ membranes: 117, 115, and 212.

The information presented is supported by experimental data to aid in the selection of the most

suitable membrane for specific applications.

Physical and Electrochemical Properties
The primary difference between Nafion™ 117, 115, and 212 lies in their thickness, which in

turn influences their proton conductivity and other related properties. The nomenclature of the

Nafion™ "11" series indicates the equivalent weight (EW) of 1100 g/mol and the thickness in

mils (thousandths of an inch)[1]. For instance, Nafion™ 117 has a nominal thickness of 7 mils.

In contrast, the "21" series, such as Nafion™ 212, are solution-cast membranes and are

generally thinner[2].
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Property Nafion™ 117 Nafion™ 115 Nafion™ 212

Nominal Thickness

(μm)
183[3][4] 127[2][5] 50.8[6][7]

Basis Weight (g/m²) 360[3] 250[3][5] 100[8]

Equivalent Weight (

g/mol )
1100[1] 1100[1] 1100

Ion Exchange

Capacity (meq/g)
~0.90[9] ~0.90[10] ~0.92[8]

Table 1: Physical Properties of Nafion™ 117, 115, and 212 Membranes. This table summarizes

the key physical characteristics of the three Nafion™ grades.

Proton Conductivity Comparison
Proton conductivity in Nafion™ membranes is highly dependent on hydration level (relative

humidity) and temperature. Generally, conductivity increases with both temperature and

humidity[1]. The thickness of the membrane also plays a crucial role. Some studies suggest

that for fully hydrated membranes, the proton conductivity increases almost linearly with

membrane thickness[11]. This is attributed to the presence of a less conductive "skin layer" at

the membrane surfaces; thicker membranes have a larger bulk region relative to these skin

layers, resulting in higher overall conductivity. However, it is important to note that the

relationship between thickness and conductivity can be complex.

Below is a compilation of reported proton conductivity values for the three Nafion™ grades

under various conditions. It is important to consider that these values are sourced from different

studies and experimental setups, which can introduce variability.
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Membrane Temperature (°C)
Relative Humidity
(%)

Proton
Conductivity
(S/cm)

Nafion™ 117 25 100 (liquid water) ~0.079 - 0.082[12]

80 80 ~0.1[2]

80 100 ~0.113[5]

120 - -

Nafion™ 115 80 100 ~0.082[13]

100 100 >0.083[13]

Nafion™ 212 80 80 ~0.095[2]

80 100 0.098[14]

100 100 -

Table 2: Reported Proton Conductivity of Nafion™ 117, 115, and 212 Membranes. This table

presents a summary of proton conductivity values from various sources. Direct comparison

should be made with caution due to potential differences in experimental methodologies.

Experimental Protocol for Proton Conductivity
Measurement
The most common method for determining the proton conductivity of PEMs is Electrochemical

Impedance Spectroscopy (EIS)[15]. This technique measures the opposition of the membrane

to the flow of an alternating current as a function of frequency.

Pre-treatment of the Membrane:
Before measurement, it is crucial to pre-treat the Nafion™ membrane to ensure it is in a

consistent protonated state and fully hydrated. A typical pre-treatment procedure involves the

following steps:

Boil the membrane in 3-5% hydrogen peroxide solution for 1 hour.
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Rinse with deionized water.

Boil in 0.5-1 M sulfuric acid for 1 hour.

Rinse thoroughly with deionized water and store in deionized water until use.

Measurement Setup:
Proton conductivity can be measured in two primary configurations: through-plane and in-

plane.

Through-plane: The measurement is taken across the thickness of the membrane. This is

more relevant for fuel cell applications where protons are transported from the anode to the

cathode. A common setup involves sandwiching the membrane between two electrodes

(e.g., platinum or gold-plated stainless steel) in a specialized cell[16].

In-plane: The measurement is taken along the length of the membrane. This method is often

easier to implement but may not be as representative of the conditions in an operating fuel

cell. A four-probe setup is typically used to eliminate contact resistance.

EIS Measurement Parameters:
Frequency Range: A wide frequency range is typically scanned, for example, from 1 MHz

down to 1 Hz or lower[17].

AC Amplitude: A small AC voltage amplitude (e.g., 10 mV) is applied to ensure a linear

response from the system[16].

Temperature and Humidity Control: The membrane is placed in a temperature and humidity-

controlled chamber to obtain data under specific operating conditions.

Data Analysis:
The impedance data is typically plotted in a Nyquist plot (imaginary impedance vs. real

impedance). The bulk membrane resistance (R) is determined from the high-frequency

intercept of the impedance spectrum with the real axis. The proton conductivity (σ) is then

calculated using the following formula:
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σ = L / (R * A)

Where:

σ is the proton conductivity (S/cm)

L is the thickness of the membrane (cm)

R is the bulk resistance of the membrane (Ω)

A is the cross-sectional area of the electrode (cm²)

Visualizing Key Relationships and Workflows
To better understand the relationships between membrane properties and the experimental

process, the following diagrams are provided.
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Caption: Factors influencing the proton conductivity of Nafion membranes.
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Caption: Experimental workflow for measuring proton conductivity using EIS.
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Conclusion
The choice between Nafion™ 117, 115, and 212 depends on the specific requirements of the

application.

Nafion™ 117, being the thickest, generally offers higher mechanical strength and lower gas

crossover, which can be advantageous in certain fuel cell designs. Its proton conductivity

may be higher than thinner membranes under fully hydrated conditions.

Nafion™ 115 provides a balance between thickness and performance, offering good

mechanical properties with potentially lower resistance than Nafion™ 117.

Nafion™ 212 is significantly thinner, which can lead to lower ohmic resistance and potentially

higher power output in a fuel cell, especially under conditions where membrane hydration is

well-managed. However, its reduced thickness may result in lower mechanical durability and

higher gas crossover compared to the thicker "11" series membranes.

Researchers and developers should carefully consider the trade-offs between proton

conductivity, mechanical strength, and gas crossover when selecting the optimal Nafion™

grade for their specific electrochemical application. The provided experimental protocol serves

as a foundation for conducting reliable and reproducible proton conductivity measurements to

inform this selection process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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